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molecular formula C10H12F3NO2 B6319366 2-((Dimethylamino)methyl)-4-(trifluoromethoxy)phenol CAS No. 704884-79-7

2-((Dimethylamino)methyl)-4-(trifluoromethoxy)phenol

Cat. No. B6319366
M. Wt: 235.20 g/mol
InChI Key: RMMZUQRYXJGXHJ-UHFFFAOYSA-N
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Patent
US06903239B2

Procedure details

130 g of 4-trifluoromethoxyphenol are initially charged in 97 ml of 40% aqueous dimethylamine solution and cooled to 3° C. At 0-5° C., 66 ml of 37% aqueous formaldehyde solution are added dropwise within 45 min. The mixture is kept at 5-10° C. for a further 2 hours and is subsequently stirred at room temperature for 19 hours. It is cooled again to 0° C., 4.9 ml of 40% aqueous dimethylamine solution are added and 3.3 ml of 37% aqueous formaldehyde solution are subsequently added dropwise. The mixture is stirred at room temperature for a further 3 hours. The mixture is admixed with 100 ml of water. The organic phase is removed, the aqueous phase is extracted twice with dichloromethane, the combined organic phases are dried and the solvent is distilled off under reduced pressure. The crude product is subsequently fractionally distilled under reduced pressure. 118 g (69% of theory) of a light yellow liquid having a boiling point of 110-112° C. at 18 mbar were obtained.
Quantity
130 g
Type
reactant
Reaction Step One
Quantity
97 mL
Type
reactant
Reaction Step One
Quantity
66 mL
Type
reactant
Reaction Step Two
Quantity
3.3 mL
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
reactant
Reaction Step Four
Quantity
4.9 mL
Type
reactant
Reaction Step Five

Identifiers

REACTION_CXSMILES
[F:1][C:2]([F:12])([F:11])[O:3][C:4]1[CH:9]=[CH:8][C:7]([OH:10])=[CH:6][CH:5]=1.[CH2:13]=O.O.[CH3:16][NH:17][CH3:18]>>[OH:10][C:7]1[CH:6]=[CH:5][C:4]([O:3][C:2]([F:11])([F:12])[F:1])=[CH:9][C:8]=1[CH2:16][N:17]([CH3:13])[CH3:18]

Inputs

Step One
Name
Quantity
130 g
Type
reactant
Smiles
FC(OC1=CC=C(C=C1)O)(F)F
Name
Quantity
97 mL
Type
reactant
Smiles
CNC
Step Two
Name
Quantity
66 mL
Type
reactant
Smiles
C=O
Step Three
Name
Quantity
3.3 mL
Type
reactant
Smiles
C=O
Step Four
Name
Quantity
100 mL
Type
reactant
Smiles
O
Step Five
Name
Quantity
4.9 mL
Type
reactant
Smiles
CNC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
3 °C
Stirring
Type
CUSTOM
Details
is subsequently stirred at room temperature for 19 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
It is cooled again to 0° C.
STIRRING
Type
STIRRING
Details
The mixture is stirred at room temperature for a further 3 hours
Duration
3 h
CUSTOM
Type
CUSTOM
Details
The organic phase is removed
EXTRACTION
Type
EXTRACTION
Details
the aqueous phase is extracted twice with dichloromethane
CUSTOM
Type
CUSTOM
Details
the combined organic phases are dried
DISTILLATION
Type
DISTILLATION
Details
the solvent is distilled off under reduced pressure
DISTILLATION
Type
DISTILLATION
Details
The crude product is subsequently fractionally distilled under reduced pressure
CUSTOM
Type
CUSTOM
Details
were obtained

Outcomes

Product
Details
Reaction Time
2 h
Name
Type
Smiles
OC1=C(CN(C)C)C=C(C=C1)OC(F)(F)F

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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